Cas no 2137566-59-5 (4-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-2-carboximidamide)

• Product Name: 4-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-2-carboximidamide
• CAS No: 2137566-59-5
• MF: C₉H₁₀N₆O₂S
• MW: 266.279698848724
• CID: 5955506
• PubChem ID: 165481006
• Update Time: 2025-10-20

4-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-2-carboximidamide
• 2137566-59-5
• EN300-1115465

• Inchi： 1S/C9H10N6O2S/c1-18(16,17)6-4-13-15(5-6)7-2-3-12-9(14-7)8(10)11/h2-5H,1H3,(H3,10,11)
• InChI Key： BEZDSIYYOPSXLV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C2C=CN=C(C(=N)N)N=2)C=1)(=O)=O

Computed Properties

• Exact Mass: 266.05859476g/mol
• Monoisotopic Mass: 266.05859476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 136Ų

Additional information on 4-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-2-carboximidamide

Introduction to 4-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-2-carboximidamide (CAS No. 2137566-59-5)

4-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-2-carboximidamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2137566-59-5, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule integrates key pharmacophoric elements, including a pyrazole ring substituted with a methanesulfonyl group and a pyrimidine moiety linked via a carboximidamide functional group. Such structural features are often engineered to enhance binding affinity and selectivity towards biological targets, making it a valuable candidate for further investigation.

The pyrazole core is a well-documented scaffold in medicinal chemistry, renowned for its versatility in modulating various biological pathways. Its incorporation into the molecular structure of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-2-carboximidamide introduces potential interactions with enzymes and receptors, which are critical for therapeutic efficacy. The methanesulfonyl group appended to the pyrazole ring further enhances the compound's pharmacological profile by increasing its lipophilicity and improving metabolic stability. These attributes are particularly advantageous in drug development, as they contribute to better oral bioavailability and prolonged circulation time.

Moreover, the pyrimidine component of the molecule is another key pharmacophore that has been extensively studied for its role in various biological processes. Pyrimidines are fundamental building blocks of nucleic acids and are involved in numerous enzymatic reactions. By linking the pyrimidine ring to the pyrazole moiety through a carboximidamide bridge, the compound achieves a balanced distribution of electronic and steric properties, which can influence its interaction with biological targets. This structural design allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for further exploration.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in numerous disease pathways. The unique structural features of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-2-carboximidamide make it a potential lead compound for designing PPI modulators. Studies have shown that molecules containing both pyrazole and pyrimidine moieties can effectively disrupt aberrant protein interactions associated with cancer and inflammatory diseases. The presence of the methanesulfonyl group further enhances the compound's ability to interact with hydrophobic pockets within protein targets, thereby increasing binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These computational studies have revealed that 4-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-2-carboximidamide can dock effectively into active sites of various enzymes and receptors, suggesting its potential as an inhibitor or modulator. For instance, preliminary docking studies have indicated that this compound may interact with kinases and phosphodiesterases, which are key targets in oncology and cardiovascular diseases. Such findings underscore the compound's therapeutic promise and justify further experimental validation.

The synthesis of 4-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-2-carboximidamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the methanesulfonyl group at the 4-position of the pyrazole ring is a critical step, as it significantly influences the compound's overall properties. Researchers have employed various synthetic strategies, including nucleophilic substitution reactions and condensation processes, to achieve high yields and purity. The development of efficient synthetic routes is essential for scaling up production and conducting comprehensive biological evaluations.

Once synthesized, 4-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-2-carboximidamide undergoes rigorous testing to assess its biological activity, toxicity, and pharmacokinetic profile. In vitro assays are performed to evaluate its interaction with target enzymes and receptors, while in vivo studies provide insights into its efficacy and safety in animal models. These studies are crucial for determining the compound's potential as a drug candidate. Additionally, formulation development plays a vital role in ensuring optimal delivery and absorption of the compound within biological systems.

The growing body of research on heterocyclic compounds like 4-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-2-carboximidamide highlights their significance in modern drug discovery. The integration of advanced synthetic methodologies with computational modeling has accelerated the identification of novel therapeutic agents. This compound exemplifies how structural modifications can enhance biological activity and selectivity, paving the way for new treatments against challenging diseases.

In conclusion, 4-(4-methanesulfonyl-1H-pyrazol-1-y]pyrimidine -2-carboximidamide (CAS No. 2137566 -59 -5) represents a promising lead compound with significant therapeutic potential. Its unique structural features, including the presence of a pyrazole ring substituted with a methanesulfonyl group and a pyrimidine moiety linked via a carboximdarnide functional group, make it an attractive candidate for further investigation. Ongoing research efforts aim to elucidate its mechanisms of action, optimize its pharmacological properties, and translate these findings into clinical applications. The continued exploration of such compounds will undoubtedly contribute to advancements in pharmaceutical sciences and improve patient care worldwide.